Cas no 1095323-54-8 (4,5-bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate)

• Product Name: 4,5-bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate
• CAS No: 1095323-54-8
• MF: C₂₁H₂₅NO₁₀
• MW: 451.42390704155
• CID: 6377343
• PubChem ID: 538831
• Update Time: 2025-10-29

4,5-bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate
• [3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] benzoate
• (2R,3S,4R,5R,6S)-5-acetamido-2-(acetoxymethyl)-6-(benzoyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
• SR-01000908938-1
• F1641-0262
• AKOS016128509
• DLKRIXVLJJCBNV-UHFFFAOYSA-N
• SR-01000908938
• Glucosamine, N,3,4,6-tetraacetyl-1-O-benzoyl-
• 3,4,6-Tri-O-acetyl-2-(acetylamino)-1-O-benzoyl-2-deoxyhexopyranose #
• 1095323-54-8
• AKOS001176636
• Z55187030
• 4,5-bis(acetyloxy)-6-[(acetyloxy)methyl]-3-acetamidooxan-2-yl benzoate

• Inchi： 1S/C21H25NO10/c1-11(23)22-17-19(30-14(4)26)18(29-13(3)25)16(10-28-12(2)24)31-21(17)32-20(27)15-8-6-5-7-9-15/h5-9,16-19,21H,10H2,1-4H3,(H,22,23)
• InChI Key： DLKRIXVLJJCBNV-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 451.14784599g/mol
• Monoisotopic Mass: 451.14784599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 605.7±55.0 °C(Predicted)
• pka: 13.30±0.70(Predicted)

Additional information on 4,5-bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate

4,5-Bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl Benzoate: A Comprehensive Overview

4,5-Bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate, identified by the CAS registry number 1095323-54-8, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of benzoates, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule features a benzoate group attached to an oxane ring, which is further substituted with acetyl groups at specific positions. This substitution pattern suggests that the compound may exhibit interesting chemical and biological properties.

The synthesis of 4,5-bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate involves a series of carefully designed reactions, including esterification and acetylation steps. The use of acetyl groups in the molecule indicates that it may possess enhanced stability and bioavailability compared to its non-acetylated counterparts. Recent studies have shown that acetylation can significantly influence the pharmacokinetic properties of drugs, making this compound a promising candidate for drug delivery systems.

From a structural perspective, the oxane ring in the molecule provides a rigid framework that can potentially enhance the compound's solubility and permeability. The presence of multiple acetyl groups also suggests that this compound may exhibit anti-inflammatory or antioxidant activities. These properties make it a valuable addition to the arsenal of compounds being explored for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like CAS No. 1095323-54-8. By employing molecular docking studies, scientists have identified potential binding sites for this compound on various drug targets, including enzymes involved in inflammatory pathways. These findings underscore its potential as a lead compound in drug discovery programs.

In terms of industrial applications, the synthesis of 4,5-bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate can be scaled up using green chemistry principles. The use of eco-friendly solvents and catalysts not only reduces environmental impact but also enhances the cost-effectiveness of the production process. This aligns with the growing trend toward sustainable chemical manufacturing.

The spectroscopic characterization of this compound has revealed its unique electronic structure and functional group interactions. Techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy have provided insights into its molecular geometry and intermolecular forces. These studies are crucial for understanding its behavior in different chemical environments and its potential interactions with biological systems.

In conclusion, CAS No. 1095323-54-8, or 4,5-bis(acetyloxy)-6-(acetyloxy)methyl-3-acetamidooxan-2-yl benzoate, represents a significant advancement in organic chemistry. Its versatile structure and promising biological properties make it a valuable compound for further research and development across multiple industries.